Cas no 1253929-39-3 (1-(4-Bromo-1H-indol-3-YL)-2,2,2-trifluoroethanone)

• Product Name: 1-(4-Bromo-1H-indol-3-YL)-2,2,2-trifluoroethanone
• CAS No: 1253929-39-3
• MF: C₁₀H₅BrF₃NO
• MW: 292.052012205124
• MDL: MFCD11847334
• CID: 2101427
• Update Time: 2023-08-03

1-(4-Bromo-1H-indol-3-YL)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1H-indol-3-yl)-2,2,2-trifluoroethanone
• 1-(4-Bromo-3-indolyl)-2,2,2-trifluoroethanone
• 1-(4-Bromo-1H-indol-3-yl)-2,2,2-trifluoroethan-1-one
• AKUDWWYAOQAMRE-UHFFFAOYSA-N
• SY058833
• 1-(4-Bromo-1H-indol-3-yl)-2,2,2-trifluoro-ethanone
• 1-(4-Bromo-1H-indol-3-YL)-2,2,2-trifluoroethanone

• MDL： MFCD11847334
• Inchi： 1S/C10H5BrF3NO/c11-6-2-1-3-7-8(6)5(4-15-7)9(16)10(12,13)14/h1-4,15H
• InChI Key： AKUDWWYAOQAMRE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(C(F)(F)F)=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 4.1
• Topological Polar Surface Area: 32.9